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Compound of Interest

Compound Name: 2-Chloropropene

Cat. No.: B1346963 Get Quote

For researchers, scientists, and drug development professionals, material selection is a critical

decision impacting the efficacy, durability, and safety of a final product. This guide provides an

in-depth performance comparison of poly(2-chloropropene), a synthetic rubber commonly

known as neoprene, against a range of widely used polymers. By presenting key experimental

data and standardized testing protocols, this document aims to facilitate informed material

selection for demanding applications.

Poly(2-chloropropene) (polychloroprene) is a versatile elastomer renowned for its balanced

profile of chemical resistance, weather durability, and mechanical toughness.[1] It serves as a

benchmark against which other polymers are often measured, particularly in applications

requiring flexibility and resilience. This guide will compare its performance characteristics with

those of key thermoplastics: Polyethylene (PE), Polypropylene (PP), Polyvinyl Chloride (PVC),

Polystyrene (PS), Polyethylene Terephthalate (PET), and Polycarbonate (PC).

Mechanical Properties: A Comparative Analysis
The mechanical performance of a polymer dictates its ability to withstand physical stress and

strain. Key parameters include tensile strength, elongation at break, and hardness. The

following table summarizes the typical mechanical properties of poly(2-chloropropene) and

other selected polymers.
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Property

Poly(2-

chloropr

opene)

Polyethy

lene

(HDPE)

Polyprop

ylene

(PP)

Polyvinyl

Chloride

(PVC),

Rigid

Polystyr

ene

(PS),

General

Purpose

Polyethy

lene

Terephth

alate

(PET)

Polycarb

onate

(PC)

Tensile

Strength

(MPa)

10 - 20[2]

[3]
20 - 30 30 - 40 40 - 50 30 - 50 55 - 75 55 - 65

Elongatio

n at

Break

(%)

100 -

800[4]
10 - 1200 100 - 600 25 - 80 1 - 3 50 - 150 100 - 150

Shore

Hardness

30A -

95A[4][5]

60D -

70D

65D -

75D

70D -

85D

70D -

80D

80D -

90D

70D -

80D

Flexural

Modulus

(GPa)

~0.002 -

0.005[3]
0.8 - 1.5 1.0 - 1.7 2.1 - 4.1 2.2 - 3.4 2.8 - 4.1 2.1 - 2.4

Compres

sive

Strength

(MPa)

5 - 15[3] 19 - 25 35 - 50 55 - 90 70 - 110 80 - 110 60 - 80

Thermal Properties: Stability Under Temperature
Extremes
A material's response to temperature is crucial for applications involving heat or cold. The

following table outlines key thermal properties of the compared polymers.
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Property

Poly(2-

chloropr

opene)

Polyethy

lene

(HDPE)

Polyprop

ylene

(PP)

Polyvinyl

Chloride

(PVC),

Rigid

Polystyr

ene

(PS),

General

Purpose

Polyethy

lene

Terephth

alate

(PET)

Polycarb

onate

(PC)

Service

Temperat

ure (°C)

-35 to

120[2]
-50 to 80

-20 to

120
-15 to 60 -20 to 80

-60 to

130

-40 to

120

Melting

Point

(°C)

N/A

(amorpho

us)

125 - 135 160 - 170

N/A

(amorpho

us)

N/A

(amorpho

us)

~255

N/A

(amorpho

us)

Glass

Transitio

n Temp.

(°C)

~ -45 ~ -125 ~ -10 ~ 80 ~ 100 ~ 75 ~ 147

Heat

Deflectio

n Temp.

(°C) at

0.45 MPa

- 60 - 80 95 - 120 60 - 75 65 - 95 65 - 75 130 - 140

Chemical Resistance: Performance in Corrosive
Environments
The ability of a polymer to resist degradation from chemical exposure is vital in many scientific

and industrial settings. The following table provides a general overview of the chemical

resistance of these polymers. A detailed chemical compatibility chart should be consulted for

specific applications.
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Chemica

l Class

Poly(2-

chloropr

opene)

Polyethy

lene

(HDPE)

Polyprop

ylene

(PP)

Polyvinyl

Chloride

(PVC),

Rigid

Polystyr

ene

(PS),

General

Purpose

Polyethy

lene

Terephth

alate

(PET)

Polycarb

onate

(PC)

Dilute

Acids
Good[6] Excellent Excellent Excellent Good Good Good

Concentr

ated

Acids

Poor to

Fair[6]

Poor to

Good

Poor to

Good
Good Poor Poor Poor

Bases Good[6] Excellent Excellent Excellent Good Fair Poor

Alcohols Good[6] Excellent Excellent Good Good Good Good

Ketones Poor[6] Good Good Poor Poor Fair Poor

Aromatic

Hydrocar

bons

Poor[6] Poor Poor Poor Poor Fair Poor

Oils and

Greases

Excellent

[7]
Good Good Good Poor Good Fair

Experimental Protocols
The data presented in this guide is derived from standardized testing methodologies. Below are

detailed protocols for key experiments used to characterize the performance of these polymers.

Mechanical Testing
1. Tensile Properties (ASTM D412 / ASTM D638)

Objective: To determine the tensile strength, elongation, and modulus of a polymer. ASTM

D412 is specific to vulcanized rubber and thermoplastic elastomers like poly(2-
chloropropene), while ASTM D638 is used for rigid and semi-rigid plastics.[8][9]
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Apparatus: A universal testing machine (UTM) equipped with appropriate grips and an

extensometer.[10]

Specimen Preparation: Dumbbell-shaped specimens are die-cut from a flat sheet of the

material.[8] The thickness of the specimen is measured at three points within the gauge

length.

Procedure:

The specimen is securely mounted in the grips of the UTM.

The extensometer is attached to the specimen to measure elongation accurately.

A tensile load is applied at a constant rate of crosshead movement until the specimen

ruptures.[11]

The force and elongation are recorded throughout the test.

Data Analysis:

Tensile Strength: The maximum stress applied to the specimen before it breaks.[8]

Elongation at Break: The percentage increase in length of the specimen at the point of

rupture.[10]

Tensile Modulus: The slope of the initial linear portion of the stress-strain curve, indicating

the material's stiffness.

2. Hardness (ASTM D2240)

Objective: To measure the indentation hardness of a material using a durometer.[12]

Apparatus: A durometer of the appropriate scale (Shore A for softer materials like poly(2-
chloropropene), Shore D for harder materials).[13]

Procedure:

The specimen is placed on a flat, hard surface.
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The durometer is pressed firmly and vertically onto the specimen.

The hardness reading is taken immediately after the presser foot makes full contact with

the specimen.[13]

Multiple readings are taken at different locations on the specimen and averaged.

Thermal Analysis
1. Differential Scanning Calorimetry (DSC) (ASTM D3418)

Objective: To determine the glass transition temperature (Tg) and melting point (Tm) of a

polymer.

Apparatus: A differential scanning calorimeter.

Procedure:

A small, weighed sample of the polymer is sealed in an aluminum pan.

The sample and an empty reference pan are heated at a controlled rate in the DSC

furnace.

The difference in heat flow required to raise the temperature of the sample and the

reference is measured as a function of temperature.

Data Analysis:

Glass Transition Temperature (Tg): A step change in the baseline of the heat flow curve.

Melting Point (Tm): An endothermic peak in the heat flow curve.

Chemical Resistance Testing
1. Immersion Testing (ASTM D471 / ASTM D543)

Objective: To evaluate the effect of liquid immersion on the physical properties of a polymer.

ASTM D471 is specific to rubber properties, while ASTM D543 is for plastics.[14][15]
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Procedure:

The initial weight, dimensions, and mechanical properties (e.g., tensile strength, hardness)

of the polymer specimens are measured.

The specimens are fully immersed in the test liquid for a specified time and at a controlled

temperature.[16]

After immersion, the specimens are removed, dried, and their final weight, dimensions,

and mechanical properties are measured.

Data Analysis: Changes in weight, volume, tensile strength, elongation, and hardness are

calculated as a percentage of the original values.

Visualizing the Polymer Testing Workflow
To provide a clearer understanding of the logical flow of polymer characterization, the following

diagram illustrates a typical experimental workflow.
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Caption: A flowchart of the polymer performance testing process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1346963?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

